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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

CAS No.: 54714-33-9

Cat. No.: B1589711 Get Quote

Executive Summary: The Hidden Workhorse of
Process Chemistry
2-Methylcyclohexyl acetate (2-MCHA) is often overlooked in standard solvent selection

guides, yet it represents a critical high-performance tier for specific industrial and research

applications. While widely recognized for its organoleptic properties (fruity/tropical notes) in the

fragrance industry, its most rigorous application lies in process chemistry, specifically as a

working solvent in the anthraquinone process for hydrogen peroxide (

) production.

For drug development professionals and researchers, 2-MCHA offers a unique profile: it

combines the lipophilicity required for difficult extractions with a high boiling point (

) and a favorable toxicity profile (LD50 > 2000 mg/kg). This guide benchmarks 2-MCHA against
standard alternatives like Cyclohexyl Acetate and Amyl Acetate, demonstrating its superior
utility in biphasic partitioning systems and high-temperature, low-pressure synthesis.

Chemical Profile & Physicochemical Benchmarking
To understand the utility of 2-MCHA, we must compare it against its structural analogs. Its

additional methyl group on the cyclohexane ring imparts higher lipophilicity and steric bulk
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compared to cyclohexyl acetate, influencing its partition coefficient (

) and hydrolytic stability.

Table 1: Comparative Performance Metrics
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Property

2-

Methylcyclohex

yl Acetate

(Target)

Cyclohexyl

Acetate

(Standard)

Amyl Acetate

(Volatile Alt.)
Significance in

Application

CAS Number 5726-19-2 622-45-7 628-63-7
Identity

verification.

Boiling Point 182°C 173°C 149°C

Higher BP allows

higher reaction

temps without

pressure

vessels.

Flash Point
66°C

(Combustible)
58°C 25°C

Safer handling

profile (Class IIIA

vs Class IC).

Density (20°C) ~0.95 g/cm³ 0.97 g/cm³ 0.87 g/cm³

Facilitates phase

separation in

aqueous

extractions.

Water Solubility Low (440 mg/L) Low (<2 g/L) Moderate (2 g/L)

Superior for

hydrophobic

extraction; less

solvent loss to

aqueous phase.

LogP (Est.) ~2.75 ~2.3 ~2.25

Higher

lipophilicity

improves

partitioning of

non-polar

intermediates.

Toxicity (Oral

Rat)

LD50 > 2000

mg/kg

LD50 > 6700

mg/kg

LD50 > 6500

mg/kg

All are low acute

toxicity; 2-MCHA

is a safe process

solvent.
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Key Insight: The higher boiling point and flash point of 2-MCHA compared to Amyl Acetate

make it a safer, more robust choice for scale-up processes where flammability and solvent loss

are concerns.

Core Application: The Anthraquinone Process
Standard
The "Gold Standard" for 2-MCHA performance is its role in the industrial production of

hydrogen peroxide. In this biphasic system, the solvent must dissolve both the oxidized

(quinone) and reduced (hydroquinone) forms of the working carrier (anthraquinone) while

remaining immiscible with water.

Why 2-MCHA Outperforms Alternatives:
Superior Partition Coefficient: 2-MCHA exhibits an optimal distribution coefficient (

), ensuring that the anthraquinone carrier remains in the organic phase while

is efficiently extracted into the aqueous phase.

Hydrolytic Stability: The steric hindrance provided by the methyl group at the 2-position

renders the ester bond more resistant to hydrolysis under the acidic/oxidative conditions of

the process compared to linear esters like amyl acetate.

Selectivity: It minimizes the extraction of organic impurities into the final aqueous

product, ensuring high purity.

Emerging Application: Green Process Solvent for
Drug Development
For pharmaceutical researchers, 2-MCHA serves as a "Green Engineering" solvent candidate.

Its profile supports Process Intensification:

High-Temperature/Low-Pressure: Run reactions at 150°C+ without autoclaves (impossible

with Ethyl Acetate or Toluene).
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Azeotropic Drying: Efficiently removes water from reaction mixtures due to its immiscibility

and boiling profile.

Chiral Intermediate Potential: The molecule possesses chiral centers (cis/trans isomers).

While typically used as a mixture, the trans-isomer is often preferred for specific steric

interactions in chiral resolution processes.

Visualization: Solvent Selection Decision Tree
The following diagram illustrates when a researcher should select 2-MCHA over common

alternatives.

Select Process Solvent

Reaction Temp > 140°C?

Target Solute Lipophilic?

Yes

Select Ethyl Acetate
(Low BP, Volatile)

No (<80°C)

Is Flammability Critical?

Yes (LogP > 2.5)

Select Toluene/Xylene
(Toxic, Aromatic)

No (Aromatic Stacking Needed)

Select 2-MCHA
(High BP, Safe, Lipophilic)

Yes (Flash Pt > 60°C)

Select Amyl Acetate
(Lower BP, Standard)

No (Standard Lab Use)
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Click to download full resolution via product page

Caption: Decision matrix for selecting 2-MCHA based on temperature requirements, solute

polarity, and safety constraints.

Experimental Protocol: Synthesis of High-Purity 2-
MCHA
For research labs requiring a verified standard or investigating the synthesis of similar sterically

hindered esters, the following protocol provides a high-yield, self-validating pathway.

Phase 1: Hydrogenation of o-Cresol
Objective: Convert o-cresol to 2-methylcyclohexanol.

Reagents: o-Cresol (500g), Methylcyclohexane (Solvent, 350g), Raney Nickel Catalyst (15g

net weight).

Apparatus: High-pressure hydrogenation reactor (2L) with stirring.

Procedure:

Dissolve o-cresol in methylcyclohexane.

Load catalyst and purge reactor with

.

Pressurize to 5 bar and heat to 140°C.

React for 6 hours or until

uptake ceases.

Validation: GC analysis should show >99% conversion to 2-methylcyclohexanol.

Phase 2: Esterification
Objective: Acetylation of 2-methylcyclohexanol.
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Reagents: 2-Methylcyclohexanol (from Phase 1), Acetic Acid (1.2 molar eq), Catalyst

(NaHSO4 or Sulfonic Acid Resin).[1]

Apparatus: Reaction vessel with Dean-Stark trap (for water removal).

Procedure:

Mix alcohol and acetic acid with catalyst.[1]

Heat to reflux (~100-120°C).[1]

Continuously remove water via azeotrope to drive equilibrium (Le Chatelier’s principle).

Endpoint: When water collection stops (approx 2-3 hours).

Purification:

Neutralize with Sodium Bicarbonate (pH 6.5-7.5).

Wash with brine.

Vacuum distill to collect the fraction at 182°C (atmospheric equiv).

Visualization: Synthesis Pathway

o-Cresol
(Precursor)

2-Methylcyclohexanol
(Intermediate)

Hydrogenation

+ H2 / Raney Ni
(140°C, 5 bar)

2-MCHA
(Final Product)

Esterification

H2O
(Removed)

Byproduct

+ Acetic Acid
(NaHSO4 Cat.)

Click to download full resolution via product page

Caption: Two-step synthesis pathway from o-cresol to 2-Methylcyclohexyl acetate via

hydrogenation and esterification.[1][2][3][4][5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benchmarking 2-Methylcyclohexyl Acetate: High-
Performance Solvent & Process Intermediate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1589711#benchmarking-2-methylcyclohexyl-
acetate-performance-in-specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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